Multifunctional applications of amino functionalized Ti3C2Tx: high flux oil/water separation and dye removal†
New Journal of Chemistry Pub Date: 2023-10-30 DOI: 10.1039/D3NJ04454H
Abstract
The problems of easy oil contamination, easy oxidation, and low dye removal ability of 2D MXene hinder its practical application in high-efficiency oil/water separation and dye removal. In this study, Ti3C2Tx was first modified using NH3·H2O to obtain intercalated Ti3C2Tx (TN), and then, N-[3-(trimethoxysilyl) propyl] ethylenediamine (AEAPTMS) was used to conduct the surface aminated-modification of TN to achieve functional Ti3C2Tx (TN–AEAPTMS), which was then loaded onto polyurethane (PU) sponge to get TN–AEAPTMS@PU sponge. The low oil adhesion and super hydrophilicity/underwater super oleophobicity of TN–AEAPTMS@PU sponge enable excellent separation performance for oil/water mixtures of different densities. After being soaked in water for 45 days, TN–AEAPTMS can still maintain its original accordion-like morphology and hold good oil/water separation performance, overcoming the performance degradation caused by easy oxidation of Ti3C2Tx under water. More importantly, TN–AEAPTMS@MCE, which is acquired through vacuum suction filtration with TN–AEAPTMS loaded onto mixed cellulose ester microporous membrane, can remove various anionic and cationic organic dyes with high flux and removal rate, innovatively overcoming the poor adsorption performance of Ti3C2Tx for anionic dyes. Therefore, the TN–AEAPTMS composite exhibits excellent potential for practical applications in oil/water separation and dye removal.
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Journal Name：New Journal of Chemistry
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CAS no.: 143317-90-2
